Cas no 116632-59-8 (2,6-Dimethylquinolin-5-amine)

• Product Name: 2,6-Dimethylquinolin-5-amine
• CAS No: 116632-59-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD00457007
• CID: 1078057
• PubChem ID: 5033687
• Update Time: 2025-05-24

2,6-Dimethylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-quinolin-5-ylamine
• 2,6-diMethyl-5-quinolinaMine (SALTDATA: FREE)
• AKOS BBS-00005363
• TIMTEC-BB SBB010547
• 2,6-dimethyl-5-quinolinamine
• SR-01000403996-1
• SSJOWWYMHNQEMM-UHFFFAOYSA-N
• 2,6-dimethylquinolin-5-amine
• AS-36224
• SCHEMBL564343
• CS-0314317
• SR-01000403996
• DTXSID30407669
• AKOS000270349
• MFCD00457007
• 5-amino-2,6-dimethylquinoline
• SY271593
• 116632-59-8
• SB67942
• AB01322698-02
• NCGC00328945-01
• 2,6-dimethyl-5-quinolinylamine
• STK007272
• 2,6-Dimethylquinolin-5-amine

• MDL： MFCD00457007
• Inchi： 1S/C11H12N2/c1-7-3-6-10-9(11(7)12)5-4-8(2)13-10/h3-6H,12H2,1-2H3
• InChI Key： SSJOWWYMHNQEMM-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1C=CC(C)=C2N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 328.1±37.0 °C at 760 mmHg
• Flash Point: 178.5±13.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,6-Dimethylquinolin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2,6-Dimethylquinolin-5-amine

2,6-Dimethylquinolin-5-amine: A Comprehensive Overview

The compound 2,6-Dimethylquinolin-5-amine, identified by the CAS number 116632-59-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied for its diverse applications in drug discovery and materials science. The structure of 2,6-Dimethylquinolin-5-amine consists of a quinoline ring system with methyl groups at positions 2 and 6, and an amine group at position 5. This unique arrangement imparts the molecule with distinct chemical and biological properties.

Recent studies have highlighted the potential of 2,6-Dimethylquinolin-5-amine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in various pathological processes, such as inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. Such findings underscore its potential in the treatment of chronic inflammatory diseases.

In addition to its pharmacological applications, 2,6-Dimethylquinolin-5-amine has also been investigated for its electronic properties. The quinoline core is known for its aromaticity and conjugation, which make it suitable for use in organic electronics. Recent advancements in materials science have leveraged this compound as a building block for constructing advanced materials with tailored electronic properties. For example, researchers have utilized it in the synthesis of novel π-conjugated polymers for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 2,6-Dimethylquinolin-5-amine involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach involves the Friedländer synthesis, which utilizes o-aminoaryl ketones and aldehydes as starting materials. The introduction of methyl groups at positions 2 and 6 is achieved through alkylation or methylation reactions, followed by careful purification to ensure high purity of the final product.

The physical properties of 2,6-Dimethylquinolin-5-amine are also worth noting. It exists as a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 2,6-Dimethylquinolin-5-amine. Results indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses limited environmental risks when handled responsibly. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, 2,6-Dimethylquinolin-5-amine is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and diverse applications make it a focal point for ongoing research efforts. As advancements continue to be made in synthetic methodologies and application development, this compound is poised to play an increasingly important role in both academic and industrial settings.